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Compound of Interest

Compound Name: Dimethyl dodecanedioate

Cat. No.: B161721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl dodecanedioate, with the CAS number 1731-79-9, is the dimethyl ester of

dodecanedioic acid.[1] It is a chemical intermediate that finds application as a raw material in

the synthesis of fragrances, specifically musk compounds.[2] This technical guide provides a

comprehensive overview of the key physical properties of dimethyl dodecanedioate, offering

detailed experimental protocols for their determination and presenting the data in a clear,

accessible format. This document is intended to be a valuable resource for researchers,

scientists, and professionals in drug development and other scientific fields who may work with

this compound.

Molecular and Chemical Identity
Prior to delving into its physical properties, it is essential to establish the fundamental molecular

and chemical identity of dimethyl dodecanedioate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b161721?utm_src=pdf-interest
https://www.benchchem.com/product/b161721?utm_src=pdf-body
https://www.researchgate.net/publication/244572672_Dimethyl_Cubane-14-dicarboxylate_A_Practical_Laboratory_Scale_Synthesis
https://www.energetic-materials.org.cn/hnclen/article/abstract/2012114?st=article_issue
https://www.benchchem.com/product/b161721?utm_src=pdf-body
https://www.benchchem.com/product/b161721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

Molecular Formula C₁₄H₂₆O₄ [1][3]

Molecular Weight 258.35 g/mol [1][3]

IUPAC Name dimethyl dodecanedioate [3]

CAS Number 1731-79-9 [1]

Synonyms

Dimethyl 1,10-

decanedicarboxylate,

Dodecanedioic acid, 1,12-

dimethyl ester, Dimethyl 1,12-

dodecanedioate, 1,12-

Dimethyl dodecanedioate

[3]

Tabulated Physical Properties
The following tables summarize the key quantitative physical properties of dimethyl
dodecanedioate for easy reference and comparison.

Table 3.1: Thermal and Physical Properties
Property Value Conditions Source

Melting Point 30-32 °C / 86-89.6 °F [1]

Boiling Point
187-188 °C / 368.6-

370.4 °F
at 14 mmHg [1]

Density (estimate) 0.9914 g/cm³ [1]

Flash Point
187-188 °C / 368.6-

370.4 °F

at 14 mmHg (Closed

Cup)
[2]

Table 3.2: Optical and Solubility Properties
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Property Value Solvent/Conditions Source

Refractive Index

(estimate)
1.4301 [1]

Solubility Slightly soluble Chloroform, Methanol [2]

Experimental Protocols for Physical Property
Determination
This section provides detailed methodologies for the determination of the key physical

properties of dimethyl dodecanedioate. While specific experimental reports for this compound

are not readily available in public literature, the following protocols are adapted from standard

laboratory procedures for similar long-chain diesters.

Determination of Melting Point
The melting point of dimethyl dodecanedioate can be accurately determined using the

capillary method with a melting point apparatus.

Methodology:

Sample Preparation: A small amount of crystalline dimethyl dodecanedioate is finely

powdered. The open end of a capillary tube is pressed into the powder. The tube is then

inverted and tapped gently to pack the powder into the sealed end. This process is repeated

until a packed sample of 2-3 mm in height is achieved.

Apparatus Setup: The capillary tube is placed in the heating block of a calibrated melting

point apparatus.

Heating and Observation: The sample is heated at a controlled rate. An initial rapid heating

can be used to approximate the melting point, followed by a slower, more precise

measurement (1-2 °C per minute) starting from about 20 °C below the expected melting

point.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the last solid crystal disappears is recorded as
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the completion of melting. The melting point is reported as this range.

Sample Preparation Measurement

Powder the Sample Pack into Capillary Tube Place in Apparatus Heat Slowly (1-2°C/min) Observe Melting Record Temperature Range

Apparatus Setup Distillation

Assemble Vacuum Distillation Apparatus Add Sample and Boiling Chips Apply Vacuum Heat Gently Observe Boiling and Condensation Record Temperature and Pressure

Preparation Measurement

CalculationMelt Sample Fill Pycnometer with Molten Sample

Weigh Empty Pycnometer

Calculate Density (Mass/Volume)

Equilibrate Temperature Weigh Filled Pycnometer

Procedure

Add Known Mass of Sample to Test Tube Add Known Volume of Solvent Agitate Vigorously Observe Dissolution Classify Solubility
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Preparation

Measurement

Melt Sample

Apply Sample to Prism

Calibrate Refractometer

Read Refractive Index Record Temperature

Pensky-Martens Closed-Cup Method

Fill Test Cup with Sample Heat at a Constant Rate with Stirring Apply Ignition Source at Intervals Observe for a Flash Record Flash Point Temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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